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Compound of Interest

Compound Name: Isopropyl nicotinate

Cat. No.: B1595505

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of isopropyl nicotinate, an ester of
nicotinic acid. It details the compound's physicochemical properties, synthesis, and
applications, with a focus on its vasodilatory mechanism of action. This document includes a
compilation of quantitative data, detailed experimental protocols, and visual representations of
relevant biochemical pathways and experimental workflows to support researchers and
professionals in drug development.

Introduction

Isopropyl nicotinate, also known as nicotinic acid isopropy! ester, is a compound with
applications in pharmaceuticals, cosmetics, and as a flavoring agent.[1] Its notable biological
activity stems from its vasodilatory properties, which lead to increased blood flow in topical
applications.[1] This guide delves into the core technical aspects of isopropyl nicotinate,
providing essential data and methodologies for scientific research and development.

Physicochemical Properties

A clear understanding of the physicochemical properties of isopropyl nicotinate is
fundamental for its application in research and development. The key quantitative data is
summarized in the tables below.

Table 1: Chemical Identification of Isopropyl Nicotinate
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Identifier Value
IUPAC Name propan-2-yl pyridine-3-carboxylate[2]
Isopropyl 3-pyridinecarboxylate, Nicotinic acid,
Synonyms ) )
isopropy! ester, Nipyl[1][2][3][4][5]
CAS Number 553-60-6[1][3][4][5][6]

Molecular Formula

CoH1:NO[1][2]I3][41[5][6]

Molecular Weight

165.19 g/mol [1][2][3][6]

Canonical SMILES

CC(C)OC(=0)C1=CN=CC=C1[?]

INChl Key

VSRSQDMWBSKNSF-UHFFFAOYSA-N[1][2][4]
[5]

Table 2: Physical and Chemical Properties of Isopropyl

Nicotinate

Property Value Reference
Physical State Liquid[2] [2]
Boiling Point 131°C at 27 Torr[1] [1]
227.1°C at 760 mmHg|[2] [2]

Flash Point 91.1°C[2] [2]
Density 1.073 g/cm3[2] [2]

N Soluble in alcohol; slightly
Solubility _ [7]
soluble in water.[7]
Purity 96%|2] [2]

Synthesis of Isopropyl Nicotinate

The primary method for synthesizing isopropyl nicotinate is through the esterification of

nicotinic acid with isopropanol.[1] This reaction is typically catalyzed by a strong acid and

carried out under reflux conditions to drive the reaction towards the formation of the ester.[1]
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Experimental Protocol: Acid-Catalyzed Esterification

Materials:

Nicotinic acid

Isopropanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)
Anhydrous magnesium sulfate (for drying)
Distillation apparatus

Reflux apparatus

Procedure:

In a round-bottom flask, combine nicotinic acid and an excess of isopropanol.
Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Assemble the reflux apparatus and heat the mixture to reflux for several hours to ensure the
reaction goes to completion.

After cooling, neutralize the excess acid by carefully adding a saturated solution of sodium
bicarbonate until effervescence ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable
organic solvent (e.g., diethyl ether).

Combine the organic extracts and dry over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the organic phase using a rotary
evaporator.

Purify the crude isopropyl nicotinate by vacuum distillation to obtain the final product.
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Synthesis Workflow of Isopropyl Nicotinate
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Proposed Signaling Pathway of Isopropyl Nicotinate
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Membrane Potential Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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